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Compound of Interest

Compound Name: Methoxyacetic Acid

Cat. No.: B166299

Essential Safety and Handling Guide for
Methoxyacetic Acid

This guide provides critical safety, handling, and disposal information for laboratory
professionals working with Methoxyacetic Acid. Adherence to these procedures is essential
for ensuring personal safety and regulatory compliance.

Immediate Safety Information: Hazard Overview

Methoxyacetic Acid is a hazardous chemical that poses significant health risks. It is classified
as:

o Corrosive: Causes severe burns to skin, eyes, and the digestive and respiratory tracts.[1][2]

[3]
o Acutely Toxic: Harmful if swallowed.[2][3][4]
o Reproductive Toxin: May impair fertility and cause harm to an unborn child.[1][2][3][4][5]

Due to these hazards, it is imperative to use this substance only in designated areas equipped
with appropriate safety measures and to wear the specified Personal Protective Equipment
(PPE) at all times.

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is mandatory to prevent exposure. The following table
summarizes the required equipment for handling Methoxyacetic Acid. Users should always

consult the specific Safety Data Sheet (SDS) and glove manufacturer's chemical resistance
data before use.
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Protection Type

Required Equipment

Key Specifications &
Standards

Eye & Face Protection

Chemical Splash Goggles

Must conform to OSHA's 29
CFR 1910.133 or European
Standard EN166.[5] A full-face
respirator can be used for
simultaneous eye and

respiratory protection.[6]

Hand Protection

Chemical-Resistant Gloves

Gloves must be impermeable
and resistant to corrosive
acids.[2] While specific data for
Methoxyacetic Acid is limited,
materials like Butyl rubber or
Neoprene are often
recommended for corrosive
acids.[7] Always consult the
manufacturer's data for

specific breakthrough times.[2]

Body Protection

Protective Clothing

Wear a lab coat, long-sleeved
clothing, or chemical-resistant
coveralls (e.g., Tyvek-type) to
prevent any possibility of skin
contact.[1][6][7][8]

Respiratory Protection

NIOSH/MSHA Approved

Respirator

Required when working
outside a chemical fume hood,
if exposure limits are
exceeded, or if irritation is
experienced.[1][5] A half-mask
respirator with an organic
vapor/acid gas cartridge is

recommended.[6]

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Engineering Controls:
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» Obtain Special Instructions: Before use, read and understand all safety precautions outlined
in the Safety Data Sheet (SDS).[3][4]

» Ventilation: Always handle Methoxyacetic Acid in a well-ventilated area, preferably within a
certified chemical fume hood.[1][4][9]

o Safety Equipment: Ensure an eyewash station and a safety shower are readily accessible
and have been recently tested.[1]

o Container Inspection: Check the container for any damage or leaks before handling.
2. Handling the Chemical:
e Don PPE: Put on all required PPE as detailed in the table above.

o Dispensing: Avoid generating vapors or mists.[4][9] Carefully dispense the required amount,
keeping the container opening away from your breathing zone.

» Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[1]

[5]
e Hygiene: Do not eat, drink, or smoke in the handling area.[3][4]
3. Post-Handling and Decontamination:
e Secure Container: Tightly close the Methoxyacetic Acid container after use.[1][5][9]
o Decontaminate Work Area: Clean the work surface thoroughly.

 Remove PPE: Remove gloves and other disposable PPE, turning them inside out to avoid
contaminating your skin. Wash hands and any exposed skin thoroughly with soap and water
after handling.[1][3][4]

o Clothing: Remove any contaminated clothing immediately and wash it before reuse.[1]

Emergency Procedures

First Aid Measures
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Immediate action is critical in the event of exposure.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-20
minutes, occasionally lifting the upper and lower eyelids.[1][6] Seek immediate medical
attention.[1][4][5]

Skin Contact: Immediately remove all contaminated clothing and flush the affected skin with
plenty of water for at least 15 minutes.[1][2][6] Seek immediate medical attention.[1]

Inhalation: Move the victim to fresh air immediately.[1][6] If breathing is difficult, administer
oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical
attention.[1]

Ingestion: Do NOT induce vomiting.[1][3] If the victim is conscious and alert, rinse their
mouth and give 2-4 cupfuls of water.[5] Never give anything by mouth to an unconscious
person.[1] Call a physician or poison control center immediately.[3]

Spill Response Plan
Evacuate: Immediately evacuate non-essential personnel from the spill area.
Ventilate: Ensure the area is well-ventilated.

Contain Spill: Wearing full PPE, absorb the spill using an inert, non-combustible material
such as sand, vermiculite, or earth.[1][2][9] Do not use combustible materials like sawdust.

Collect Waste: Carefully sweep or scoop the absorbed material into a suitable, labeled, and
closed container for hazardous waste disposal.[5][9]

Decontaminate: Clean the spill area with a suitable neutralizing agent and then water.
Disposal Plan
Methoxyacetic Acid and any contaminated materials must be treated as hazardous waste.

» Containerization: Collect waste in a designated, properly labeled, and sealed container. Do
not mix with other waste streams.[4]
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o Labeling: Clearly label the waste container as "Hazardous Waste: Methoxyacetic Acid."

e Regulatory Compliance: Disposal must be carried out by a licensed waste disposal
contractor in strict accordance with all local, regional, and national environmental
regulations.[3][4][9] Do not pour down the drain or dispose of with general laboratory trash.

[2]

Methoxyacetic Acid Handling Workflow
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Caption: Workflow for the safe handling and disposal of Methoxyacetic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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